N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide

• CAS RN: 126234-76-2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide
• InChI: InChI=1S/C15H19N3O2S/c19-21(20,18-10-12-4-7-16-8-5-12)15-3-1-2-13-11-17-9-6-14(13)15/h1-3,6,9,11-12,16,18H,4-5,7-8,10H2
• InChI Key: KPMYQKZRZOAQQG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNS(=O)(=O)C2=CC=CC3=C2C=CN=C3

Description

N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 5.02 g of 4-aminomethylpiperidine and 22 g of triethylamine in 50 ml of dichloromethane. Add dropwise over 30 minutes 5.0 g of 5-isoquinoline sulfonyl chloride dissolved in 50 ml of dichloromethane while cooling the mixture in an ice bath. Stir at room temperature for 72 hours. Filter the reaction mixture and evaporate the filtrate. Chromatograph the residue over 400g of silica gel eluting with dichloromethane/methanol (9/1). Obtain the title compound by evaporating the appropriate fractions, as determined by thin layer chromatography. Dissolve the product in ethanol saturated with HCl and evaporate to obtain the title compound as the dihydrochloride salt. FAB MS (M+1)e =306.